Ethyl 3-(4-methoxyphenyl)-4-oxo-5-[(2-phenoxyacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-4-oxo-5-[(2-phenoxyacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H21N3O6S/c1-3-32-24(30)21-18-14-34-22(25-19(28)13-33-17-7-5-4-6-8-17)20(18)23(29)27(26-21)15-9-11-16(31-2)12-10-15/h4-12,14H,3,13H2,1-2H3,(H,25,28)
• InChI Key: DJUYWLYFKBPUAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)COC3=CC=CC=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C24H21N3O6S
• Molecular Weight: 479.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ester group (carboxylate), an amide group (acetyl)amino, a thieno[3,4-d]pyridazine ring, and a methoxyphenyl group. These functional groups could potentially give the compound a variety of interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The structure would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present. For example, the ester group could undergo hydrolysis, the amide group could participate in condensation reactions, and the thieno[3,4-d]pyridazine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the ester and amide could make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on factors like its molecular weight and the strength of intermolecular forces.

Scientific Research Applications

Materials Science and Glassy Gels

• Researchers have recently developed a new class of materials called glassy gels . These materials combine the hardness of glassy polymers with the stretchability of gels. Despite containing over 50% liquid, glassy gels are difficult to break and can stretch up to five times their original length. When stretched, they can return to their original shape upon heating. The surface of glassy gels is highly adhesive, which is unusual for hard materials. .

These applications demonstrate the versatility of Ethyl 3-(4-methoxyphenyl)-4-oxo-5-[(2-phenoxyacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate and its potential impact across various scientific domains.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, the mechanism of action would depend on how the compound interacts with biological targets in the body.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promise as a medicinal compound, future research might focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting preclinical and clinical trials.